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Introduction
Cefprozil is a second-generation cephalosporin antibiotic with a broad spectrum of activity

against Gram-positive and Gram-negative bacteria. Accurate in vitro susceptibility testing is

crucial for determining its efficacy against clinical isolates and for surveillance of emerging

resistance. The broth microdilution method is a standardized technique for determining the

Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. This document provides a

detailed protocol for performing in vitro susceptibility testing of Cefprozil using the broth

microdilution method, adhering to the guidelines established by the Clinical and Laboratory

Standards Institute (CLSI).

Principle of the Method
The broth microdilution method involves challenging a standardized bacterial inoculum with

serial twofold dilutions of Cefprozil in a liquid growth medium. Following incubation, the lowest

concentration of Cefprozil that completely inhibits visible bacterial growth is recorded as the

MIC.
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Organism
Susceptible (S)
(µg/mL)

Intermediate (I)
(µg/mL)

Resistant (R)
(µg/mL)

Enterobacterales ≤ 8 16 ≥ 32

Haemophilus

influenzae and

Haemophilus

parainfluenzae

≤ 8 16 ≥ 32

Streptococcus

pneumoniae
≤ 1 2 ≥ 4

Streptococcus spp.

Beta-hemolytic group
≤ 1 2 ≥ 4

Note: These breakpoints are based on CLSI guidelines. Users should always refer to the most

current version of the CLSI M100 document for the latest interpretive criteria.

Table 2: Quality Control (QC) Ranges for Cefprozil MIC
Testing

Quality Control Strain ATCC® No.
Cefprozil MIC Range
(µg/mL)

Escherichia coli 25922 2 - 8

Staphylococcus aureus 29213 0.5 - 2

Haemophilus influenzae 49766 1 - 4

Streptococcus pneumoniae 49619 0.12 - 0.5

Note: These are representative QC ranges. Laboratories must verify the current acceptable

ranges from the latest edition of the CLSI M100 supplement.
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Obtain Cefprozil Powder: Use analytical grade Cefprozil powder with a known potency.

Solvent Selection: Cefprozil is soluble in water. Use sterile, distilled water as the solvent.

Calculation of Powder Mass: Calculate the amount of Cefprozil powder needed to prepare a

stock solution of a specific concentration (e.g., 1280 µg/mL). The following formula can be

used:

Dissolution: Aseptically weigh the calculated amount of Cefprozil powder and dissolve it in

the appropriate volume of sterile distilled water. Ensure complete dissolution.

Sterilization: Sterilize the stock solution by filtration through a 0.22 µm syringe filter into a

sterile container.

Storage: Aliquot the sterile stock solution into sterile cryovials and store at -60°C or below.

Avoid repeated freeze-thaw cycles.

Broth Microdilution Procedure
Media Preparation:

For most non-fastidious bacteria (e.g., Enterobacterales, S. aureus), use Cation-Adjusted

Mueller-Hinton Broth (CAMHB).

For Haemophilus influenzae, use Haemophilus Test Medium (HTM) broth.

For Streptococcus pneumoniae, use CAMHB supplemented with 2-5% lysed horse blood.

Prepare the media according to the manufacturer's instructions and sterilize.

Preparation of Microdilution Plates:

Aseptically dispense 50 µL of the appropriate sterile broth into each well of a 96-well

microtiter plate.

Prepare serial twofold dilutions of the Cefprozil stock solution in the first column of wells

to achieve the desired final concentration range (e.g., 0.06 to 64 µg/mL).
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Use a multichannel pipette to perform serial dilutions across the plate, typically leaving the

last column for a growth control (no antibiotic).

Inoculum Preparation and Standardization:

From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 well-isolated

colonies of the test organism.

Transfer the colonies to a tube of sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Within 15 minutes of standardization, dilute the adjusted inoculum in the appropriate broth

to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after

inoculation.

Inoculation of Microdilution Plates:

Inoculate each well with 50 µL of the standardized and diluted bacterial suspension,

resulting in a final volume of 100 µL per well.

The final inoculum concentration in each well should be approximately 5 x 10⁵ CFU/mL.

Incubation:

Stack the plates (no more than four high) and incubate at 35°C ± 2°C in ambient air for 16-

20 hours for most bacteria.

For Haemophilus influenzae and Streptococcus pneumoniae, incubate in an atmosphere

of 5% CO₂.

Reading and Interpreting Results:

Following incubation, examine the plates from the bottom using a reading mirror or an

automated plate reader.
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The MIC is the lowest concentration of Cefprozil at which there is no visible growth (i.e.,

no turbidity or pellet at the bottom of the well).

Interpret the MIC values according to the CLSI breakpoints provided in Table 1.

Quality Control
Concurrently test the recommended ATCC® quality control strains with each batch of clinical

isolates.

The resulting MICs for the QC strains must fall within the acceptable ranges specified in the

current CLSI M100 document (see Table 2 for representative ranges).

If QC results are out of range, the test results for the clinical isolates are considered invalid,

and an investigation into the source of the error is required.
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Caption: Workflow for Cefprozil Broth Microdilution Susceptibility Testing.
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To cite this document: BenchChem. [Application Notes and Protocols: In Vitro Susceptibility
Testing of Cefprozil via Broth Microdilution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142126#protocol-for-in-vitro-susceptibility-testing-of-
cefprozil-using-broth-microdilution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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